Cas no 126876-28-6 (1-Propenyl 1-(1-propenylthio)propyl disulfide)

• Product Name: 1-Propenyl 1-(1-propenylthio)propyl disulfide
• CAS No: 126876-28-6
• MF: C₉H₁₆S₃
• MW: 220.418338775635
• CID: 2067385
• PubChem ID: 526194
• Update Time: 2025-04-21

1-Propenyl 1-(1-propenylthio)propyl disulfide Chemical and Physical Properties

Names and Identifiers

• 1-Propenyl 1-(1-propenylthio)propyl disulfide
• Disulfide, 1-propenyl 1-(1-propenylthio)propyl
• DTXSID801245784
• 126876-28-6

• Inchi： 1S/C9H16S3/c1-4-7-10-9(6-3)12-11-8-5-2/h4-5,7-9H,6H2,1-3H3/b7-4-,8-5+
• InChI Key： YFTPKQUIYROJDX-DKBJKEKUSA-N
• SMILES： CCC(S/C=C\C)SS/C=C/C

Computed Properties

• Exact Mass: 220.04141403Da
• Monoisotopic Mass: 220.04141403Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.1
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Thioenol ethers